Electronic Structure: Metallic WCl₄ vs. Semiconducting WClₓ
DFT calculations using the CASTEP code with GGA-PBESOL functional reveal a fundamental electronic divergence: WCl₄ possesses metallic character with zero band gap, whereas all other binary tungsten chloride phases (WCl₃, WCl₅, α-WCl₆, β-WCl₆) are semiconductors with finite direct Γ–Γ band gaps. This metallic character is unique to the WCl₄ phase in the W–Cl system and arises from its distinct monoclinic polymeric structure with ordered W vacancies [1].
| Evidence Dimension | Electronic band gap (direct Γ–Γ transition) computed by DFT-GGA-PBESOL at 300 eV cutoff |
|---|---|
| Target Compound Data | WCl₄: metallic character (band gap = 0 eV; zero density of states at Fermi level not observed) |
| Comparator Or Baseline | WCl₃: 1.78 eV; WCl₅: 0.08 eV; β-WCl₆: 1.746 eV; α-WCl₆: 1.803 eV |
| Quantified Difference | Δ = 0.08 eV to 1.80 eV difference; WCl₄ is the sole metallic conductor in the series |
| Conditions | Solid-state monoclinic C2/m phase; DFT CASTEP calculations, norm-conserving pseudopotentials, GGA-PBESOL functional, 300 eV cutoff energy, 4×4×4 Monkhorst-Pack k-point grid [1] |
Why This Matters
The metallic conductivity of WCl₄ enables fundamentally different applications (e.g., conductive precursor layers, electrodes) compared to the semiconducting WCl₅ and WCl₆ phases; selecting the wrong chloride for electronic applications will result in a qualitatively different conduction mechanism.
- [1] Boudissa, R.; Madkour, Y.; Chihi, T.; et al. Prediction Study of Optical, Structural and Electronic Properties of WClₓ (x = 3 to 6). Chem. Phys. Lett. 2024, 856, 141633. DOI: 10.1016/j.cplett.2024.141633. View Source
